4-[4-(1,3-benzodioxol-5-ylcarbonyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine

• IUPAC Name: 1,3-benzodioxol-5-yl-[4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N6O3/c1-14-15(2)27(12-24-14)20-10-19(22-11-23-20)25-5-7-26(8-6-25)21(28)16-3-4-17-18(9-16)30-13-29-17/h3-4,9-12H,5-8,13H2,1-2H3
• InChI Key: WYIZFAWAOZMELW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5)C
• Molecular Formula: C21H22N6O3
• Molecular Weight: 406.4 g/mol

Description

4-[4-(1,3-benzodioxol-5-ylcarbonyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C21H22N6O3 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 406.17533859 g/mol and the complexity rating of the compound is 616. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Novel Heterocyclic Compounds for Anti-Inflammatory and Analgesic Agents : Researchers synthesized various heterocyclic compounds, including thiazolopyrimidines, showing significant COX-2 inhibition, analgesic, and anti-inflammatory activities, which could be related to the chemical family of the compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiproliferative Activity Against Cancer Cell Lines : Another study involved the synthesis of pyrido[1,2-a]pyrimidin-4-one derivatives, displaying significant antiproliferative effects against various human cancer cell lines, suggesting a potential for cancer therapy research (Mallesha et al., 2012).

Anticancer and Anti-Inflammatory Properties : Substituted derivatives of tetrahydropyrimidine were evaluated for their anticancer and anti-inflammatory activities, highlighting the therapeutic potential of pyrimidine derivatives in treating cancer and inflammation (Ghule, Deshmukh, & Chaudhari, 2013).

Antimicrobial Agents : Benzo[4,5]imidazo[1,2-a]pyrimido-[4,5-d]pyrimidine derivatives were synthesized and showed potent antimicrobial activity, indicating the utility of such compounds in developing new antimicrobial drugs (Prasoona, Kishore, & Brahmeshwari, 2020).

Potential Therapeutic Uses

Antifungal Applications : Derivatives containing the pyrimidin-2-amine structure demonstrated antifungal effects against significant types of fungi, suggesting potential use in developing antifungal therapies (Jafar et al., 2017).